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Compound of Interest

Compound Name: Cerium ammonium sulfate

Cat. No.: B13801578 Get Quote

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium ammonium sulfate, with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is a double salt

of cerium in its +4 oxidation state. It is recognized for its strong oxidizing properties and finds

applications in various chemical processes, including organic synthesis and analytical

chemistry. Despite its utility, a comprehensive public database of its fundamental

thermochemical properties—such as enthalpy of formation, standard molar entropy, and Gibbs

free energy of formation—is not readily available in the surveyed scientific literature. This guide

provides a summary of the known physical and chemical characteristics of cerium ammonium
sulfate and outlines the detailed experimental protocols that would be employed to determine

its thermochemical data.

Physicochemical Properties
While specific thermochemical data is sparse, several key physical and chemical properties of

cerium ammonium sulfate have been documented. These are summarized in the table below.
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Property Value Source

Molecular Formula (NH₄)₄Ce(SO₄)₄·2H₂O [1]

Molecular Weight 632.55 g/mol [2]

Appearance Orange-red crystalline solid [1]

Melting Point 130 °C (decomposes) [2]

Solubility Soluble in water [1]

Primary Hazard Strong Oxidizer [3]

Experimental Protocols for Thermochemical
Characterization
The determination of the thermochemical properties of a compound like cerium ammonium
sulfate requires precise calorimetric and thermal analysis techniques. The following sections

detail the generalized experimental protocols for these methods.

Solution Calorimetry for Enthalpy of Solution
Solution calorimetry is a technique used to measure the enthalpy change when a substance

dissolves in a solvent. This data is crucial for calculating the enthalpy of formation.

Principle: The heat absorbed or released when a known quantity of cerium ammonium
sulfate is dissolved in a suitable solvent (e.g., dilute sulfuric acid to prevent hydrolysis) is

measured by monitoring the temperature change of the solution within a calibrated calorimeter.

Apparatus:

Isothermal or isoperibol solution calorimeter

High-precision thermometer (e.g., platinum resistance thermometer)

Stirrer

Calibration heater
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Data acquisition system

Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter and solvent is determined by

introducing a known amount of electrical energy through the calibration heater and

measuring the resulting temperature rise.[4]

Sample Preparation: A precisely weighed sample of cerium ammonium sulfate is

encapsulated in a sealed ampoule.

Dissolution: The ampoule is submerged in the solvent within the calorimeter. Once thermal

equilibrium is reached, the ampoule is broken, and the salt dissolves.

Temperature Measurement: The temperature of the solution is continuously monitored

before, during, and after the dissolution process until a stable final temperature is achieved.

[5]

Calculation: The enthalpy of solution is calculated from the observed temperature change,

the heat capacity of the calorimeter system, and the moles of the dissolved sample.
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Preparation

Experiment

Data Analysis

Calibrate Calorimeter

Achieve Thermal Equilibrium

Prepare Weighed Sample

Initiate Dissolution

Record Temperature Change

Calculate Enthalpy of Solution

 

Preparation

Experiment

Data Analysis

Prepare Sample Pellet

Assemble and Pressurize Bomb

Achieve Thermal Equilibrium

Ignite Sample

Record Temperature Profile

Calculate Heat of Combustion

Derive Enthalpy of Formation
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Preparation

Experiment

Data Analysis

Prepare Weighed Sample

Set Up Instrument Parameters

Heat Sample at Controlled Rate

Record Mass and Heat Flow

Analyze TGA and DSC Curves

Identify Thermal Events
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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